Benzo(b)thiophene-3-acetic acid, 5-bromo-
Overview
Description
Benzo(b)thiophene-3-acetic acid, 5-bromo- is an organic compound . It is used as an organic chemical synthesis intermediate . It undergoes Suzuki-Miyaura reaction with phenylboronic acid (PBA) or 3-thienylboronic acid in the presence of a novel heterogeneous Pd catalyst .
Synthesis Analysis
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of Benzo(b)thiophene-3-acetic acid, 5-bromo- is available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications . Thiophene easily reacts with electrophiles .Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
Thiophene derivatives, including benzo(b)thiophene-3-acetic acid, 5-bromo-, have been studied for their potential anticancer properties. These compounds can be designed to target specific pathways involved in cancer cell proliferation and survival. The bromine substituent on the thiophene ring could potentially be involved in the formation of reactive intermediates or in interactions with biological targets, enhancing the anticancer activity .
Anti-inflammatory Applications
The structural analogs of benzo(b)thiophene-3-acetic acid are known for their anti-inflammatory effects. As a nonsteroidal anti-inflammatory drug (NSAID), this compound may inhibit the cyclooxygenase enzymes COX-1 and COX-2, reducing the production of pro-inflammatory prostaglandins .
Antimicrobial Activity
Benzo(b)thiophene derivatives exhibit antimicrobial activity, which makes them candidates for the development of new antibiotics. The 5-bromo substitution could enhance the interaction with bacterial enzymes or proteins, disrupting their function and leading to bacterial cell death .
Material Science: Organic Semiconductors
In the field of material science, thiophene-based molecules are prominent in the advancement of organic semiconductors. They are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The electronic properties of benzo(b)thiophene-3-acetic acid, 5-bromo-, can be fine-tuned for specific applications in electronic devices .
Synthesis of Heterocyclic Compounds
The compound serves as a precursor in the synthesis of various heterocyclic compounds. Its reactivity, particularly the bromine atom, allows for further functionalization and the formation of complex molecules with potential pharmacological activities .
Corrosion Inhibition
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors. The presence of the bromine atom in benzo(b)thiophene-3-acetic acid, 5-bromo-, could improve its binding affinity to metal surfaces, providing better protection against corrosion .
Safety And Hazards
Future Directions
The demand for new materials and medicines encourages searches for new methods as well as to improve the existing ones . Cheaper and environmentally friendly but still effective and selective reaction procedures are required . Benzo(b)thiophene-3-acetic acid, 5-bromo- finds use in research as a starting material for the synthesis of larger, usually bioactive structures .
properties
IUPAC Name |
2-(5-bromo-1-benzothiophen-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrO2S/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCOAKUJOOQOKHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CS2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20169365 |
Source
|
| Record name | Benzo(b)thiophene-3-acetic acid, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20169365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo(b)thiophene-3-acetic acid, 5-bromo- | |
CAS RN |
17266-45-4 |
Source
|
| Record name | Benzo(b)thiophene-3-acetic acid, 5-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017266454 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzo(b)thiophene-3-acetic acid, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20169365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(5-bromo-1-benzothiophen-3-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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